Cas no 1806144-91-1 (2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806144-91-1
• MF: C₈H₄BrF₆NO
• MW: 324.017882347107
• CID: 4927801
• Update Time: 2025-06-18

2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6NO/c1-3-2-4(7(10,11)12)16-6(9)5(3)17-8(13,14)15/h2H,1H3
• InChI Key： GKFWNEFYQOKCLG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806144-91-1)

2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, with the CAS number 1806144-91-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a methyl group, and two trifluoromethyl groups, which collectively contribute to its distinct chemical and biological properties.

The molecular structure of 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is particularly noteworthy due to the presence of multiple halogenated functionalities. The bromine atom at the 2-position and the trifluoromethyl groups at the 3 and 6 positions provide this compound with a high degree of electrophilicity and lipophilicity, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in the development of novel therapeutic agents. One such application is in the field of antimicrobial agents, where its unique chemical structure has been shown to exhibit potent activity against a range of bacterial strains. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

In addition to its antimicrobial properties, 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has also been explored for its potential as an anti-cancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound and its derivatives can effectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential functionalization of a pyridine scaffold through bromination, methylation, and trifluoromethylation steps. The use of modern synthetic techniques, such as transition-metal catalysis and flow chemistry, has further enhanced the efficiency and scalability of these synthetic processes.

The pharmacokinetic properties of 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows for good membrane permeability, while its stability under physiological conditions ensures sustained therapeutic effects.

In terms of toxicity, preliminary studies suggest that 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has a relatively low toxicity profile when administered at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects.

The future prospects for 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing any potential side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and patient compliance.

In conclusion, 2-Bromo-4-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1806144-91-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.